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Cat. No.: B1312584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-isopropylimidazole, a versatile

heterocyclic compound with significant applications in organic synthesis, catalysis, and as a

building block for pharmaceuticals and agrochemicals. This document details its chemical and

physical properties, provides an experimental protocol for its synthesis, and explores its

potential role in biological systems. All quantitative data is presented in structured tables for

clarity, and key experimental workflows are illustrated with diagrams.

Introduction
1-Isopropylimidazole, also known as 1-(propan-2-yl)-1H-imidazole, is an organic compound

featuring an imidazole ring substituted with an isopropyl group at the N1 position. Its unique

combination of steric and electronic properties makes it a valuable intermediate and ligand in a

variety of chemical transformations. The imidazole moiety is a key structural feature in many

biologically active molecules, making 1-isopropylimidazole a compound of interest for drug

discovery and development. This guide aims to be a thorough resource for professionals

working with or considering the use of this compound.
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1-Isopropylimidazole is a colorless to light yellow transparent liquid.[1][2] Its key properties

are summarized in the tables below.

Table 1: Identifiers and Molecular Properties

Property Value Reference(s)

CAS Number 4532-96-1 [2]

Molecular Formula C₆H₁₀N₂ [2]

Molecular Weight 110.16 g/mol [1]

Canonical SMILES CC(C)N1C=CN=C1 [2]

InChIKey
IPIORGCOGQZEHO-

UHFFFAOYSA-N
[1]

Table 2: Physical and Chemical Properties

Property Value Reference(s)

Appearance Colorless to light yellow liquid [1][2]

Boiling Point 104 °C at 7 mmHg [1]

Density 0.97 g/cm³ [1]

Refractive Index 1.4800 to 1.4840 [1]

pKa 7.15 ± 0.20 (Predicted) [2]

LogP 0.67 [2]

Solubility
Soluble in water and organic

solvents
[2]

Safety and Handling
1-Isopropylimidazole is classified as a combustible liquid and causes skin and serious eye

irritation.[3] Appropriate personal protective equipment, including gloves and eye protection,
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should be worn when handling this compound. It should be stored in a dry, well-ventilated place

and kept cool.

Table 3: Hazard and Precautionary Statements

Category Statement Reference(s)

Hazard Statements

H227: Combustible liquidH315:

Causes skin irritationH319:

Causes serious eye irritation

[3]

Precautionary Statements

P210: Keep away from

heat/sparks/open flames/hot

surfaces. No smoking.P264:

Wash skin thoroughly after

handling.P280: Wear

protective gloves/ eye

protection/ face

protection.P302 + P352: IF ON

SKIN: Wash with plenty of

water.P305 + P351 + P338: IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.P403 + P235:

Store in a well-ventilated

place. Keep cool.

[3]

Experimental Protocols
Synthesis of 1-Isopropylimidazole via N-Alkylation
The most common method for the synthesis of 1-isopropylimidazole is the N-alkylation of

imidazole with an isopropyl halide, such as 2-bromopropane. A general, detailed protocol is

provided below.[1]

Materials:
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Imidazole (10 mmol)

Dimethyl sulfoxide (DMSO) (10 mL)

Sodium hydroxide (NaOH), solid (15 mmol)

2-Bromopropane (15 mmol)

Water (50 mL)

Ethyl acetate

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel (100-200 mesh)

Methanol (MeOH)

Procedure:

Dissolve imidazole (10 mmol) in 10 mL of DMSO in a round-bottom flask.

Add solid NaOH (15 mmol) to the solution, resulting in a light yellow suspension.

Stir the suspension at room temperature for 1.5 hours.

Add 2-bromopropane (15 mmol) to the reaction mixture.

Monitor the reaction to completion using Thin Layer Chromatography (TLC).

Upon completion, add 50 mL of water to the reaction mixture.

Extract the product with ethyl acetate.

Combine the organic layers and wash sequentially with water and brine.

Dry the organic layer over anhydrous Na₂SO₄.
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Purify the product by column chromatography on silica gel using a mobile phase of

MeOH:EtOAc (5:95, v/v) to obtain 1-isopropylimidazole as a yellow oil.

Imidazole in DMSO Add NaOH Stir 1.5h at RT Add 2-Bromopropane Reaction to Completion (TLC) Aqueous Workup & Extraction Column Chromatography 1-Isopropylimidazole

Click to download full resolution via product page

Synthesis of 1-Isopropylimidazole Workflow

Applications
1-Isopropylimidazole is a versatile compound with applications in several areas of chemistry.

Organic Synthesis and Pharmaceuticals
It serves as a crucial building block in the synthesis of pharmaceuticals and agrochemicals.[2]

The imidazole ring is a common motif in many biologically active compounds, and the isopropyl

group can influence the molecule's lipophilicity and steric profile, which are important for its

pharmacokinetic and pharmacodynamic properties.

Catalysis
1-Isopropylimidazole can be used as a ligand in metal-catalyzed reactions. For instance, it

can be a precursor to N-heterocyclic carbenes (NHCs), which are powerful ligands for transition

metals used in cross-coupling reactions like the Sonogashira coupling.[4][5] The general

workflow for a Sonogashira coupling is depicted below.
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General Sonogashira Coupling Workflow

Role in Signaling Pathways: An Area of
Investigation
While the imidazole scaffold is prevalent in many molecules that interact with biological

signaling pathways, the specific role of 1-isopropylimidazole itself is not well-documented in

publicly available literature. However, based on the known activities of related compounds, we

can infer potential areas of interest for future research.

Protein Kinase Inhibition
Numerous imidazole-based compounds have been investigated as protein kinase inhibitors.[3]

Kinases play a crucial role in cell signaling, and their dysregulation is implicated in diseases

such as cancer. The imidazole core can form key hydrogen bond interactions within the ATP-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1312584?utm_src=pdf-body-img
https://www.benchchem.com/product/b1312584?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8766756/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


binding pocket of kinases. The N-alkyl substituent, in this case, the isopropyl group, can

influence the selectivity and potency of the inhibitor by interacting with hydrophobic regions of

the binding site. Molecular docking studies could be employed to predict the binding affinity of

1-isopropylimidazole to various kinase targets.

Protein Kinase

1-Isopropylimidazole

ATP Binding Pocket Hydrophobic Region

Imidazole Core

H-Bonding

Isopropyl Group

Hydrophobic Interaction

Click to download full resolution via product page

Hypothetical Kinase Binding of 1-Isopropylimidazole

G-Protein Coupled Receptor (GPCR) Modulation
The imidazole ring is also a component of endogenous ligands for some GPCRs (e.g.,

histamine). While there is no direct evidence, it is plausible that N-alkylimidazoles could be

explored as modulators of GPCR activity. Structure-activity relationship studies on a series of

N-alkylimidazoles could elucidate the impact of the alkyl chain length and branching on

receptor binding and functional activity.

Further research, including in-silico screening and in-vitro assays, is necessary to determine if

1-isopropylimidazole has any direct and significant role in specific signaling pathways.

Conclusion
1-Isopropylimidazole is a readily synthesizable compound with a well-defined set of chemical

and physical properties. Its utility as a building block in organic synthesis and as a potential

ligand in catalysis is evident. While its direct role in biological signaling pathways remains to be
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elucidated, the prevalence of the imidazole scaffold in bioactive molecules suggests that 1-
isopropylimidazole and its derivatives are promising candidates for further investigation in

drug discovery and chemical biology. This guide provides a solid foundation for researchers

and scientists to understand and utilize this versatile compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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